Cas no 101714-82-3 (2(1H)-Pyridinone,3,4-dihydro-6-methyl-5-(1-methylethyl)-)

• Product name: 2(1H)-Pyridinone,3,4-dihydro-6-methyl-5-(1-methylethyl)-
• CAS No: 101714-82-3
• MF: C₉H₁₅NO
• MW: 153.2215
• CID: 124731
• PubChem ID: 15640793

2(1H)-Pyridinone,3,4-dihydro-6-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3,4-dihydro-6-methyl-5-(1-methylethyl)-
• 2(1H)-Pyridinone,3,4-dihydro-6-methyl-5-(1-methylethyl)-(9CI)
• 6-methyl-5-propan-2-yl-3,4-dihydro-1H-pyridin-2-one
• 101714-82-3

• Inchi： InChI=1S/C9H15NO/c1-6(2)8-4-5-9(11)10-7(8)3/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： DORADTSPBYNRGY-UHFFFAOYSA-N
• SMILES： CC(C1CCC(=O)NC=1C)C

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 1

Experimental Properties

• PSA: 29.1